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Compound of Interest

Compound Name: Disodium maleate

Cat. No.: B1238016 Get Quote

Disodium maleate, the sodium salt of maleic acid, is a versatile organic compound with

significant applications across various scientific disciplines, including pharmaceutical sciences,

biochemistry, and materials science. This guide provides an in-depth overview of its chemical

and physical properties, synthesis protocols, and its utility in research and drug development.

Core Physicochemical Properties
A summary of the key quantitative data for disodium maleate is presented below. These

properties are fundamental to its application in experimental settings.
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Property Value Citations

Molecular Formula C₄H₂Na₂O₄ [1][2][3][4][5]

Molecular Weight 160.04 g/mol [1][2][3][5]

Exact Mass 159.97484710 g/mol [1][2]

Appearance
White crystalline or amorphous

powder
[1][5]

Density 1.3 - 1.499 g/cm³ [1]

Melting Point 138 - 139 °C [1]

Water Solubility Highly soluble [1]

pH of 5% Solution 7.0 - 9.0 [1][5]

CAS Number 371-47-1 [1][3][6]

Molecular Structure and Formula
Disodium maleate is an organic sodium salt with the chemical formula C₄H₂Na₂O₄.[1][2][3][4]

[5] It is the disodium salt of maleic acid, a dicarboxylic acid with a cis-configuration of the

carboxyl groups, which is crucial for its chemical reactivity.[1]

Synthesis of Disodium Maleate
The synthesis of disodium maleate is typically achieved through straightforward acid-base

chemistry.

Experimental Protocol: Neutralization of Maleic
Anhydride
A common and efficient method for the laboratory-scale synthesis of disodium maleate
involves the reaction of maleic anhydride with sodium hydroxide in an aqueous solution.[7]

Materials:

Maleic Anhydride (9.8 parts by weight)
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Sodium Hydroxide (8 parts by weight)

Deionized Water (100 parts by weight)

Procedure:

Carefully add 8 parts by weight of sodium hydroxide and 9.8 parts by weight of maleic

anhydride to 100 parts by weight of deionized water in a suitable reaction vessel.[7]

Stir the mixture until all solids have dissolved, resulting in a homogeneous aqueous solution

of disodium maleate.[7]

The resulting solution can be used directly or the disodium maleate can be isolated by

removing the water, for example, using a rotary evaporator to yield a white powder.[7]

Synthesis of Disodium Maleate

Reactants

Process

Product

Maleic Anhydride

Mixing and Dissolving

Sodium Hydroxide Water (Solvent)

Disodium Maleate Solution

Exothermic Reaction
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Click to download full resolution via product page

A flowchart illustrating the synthesis of disodium maleate.

Applications in Research and Drug Development
Disodium maleate's chemical properties make it a valuable tool in various research and

pharmaceutical applications.

Buffering Agent
In biochemical and cell culture applications, maintaining a stable pH is critical. Disodium
maleate can function as a buffering agent, particularly in the pH range of 5.0 to 6.5.[1]

Experimental Protocol: Preparation of a Maleate Buffer
This protocol describes the preparation of a 0.1 M maleate buffer solution.

Materials:

Disodium maleate

0.1 M Hydrochloric Acid (HCl)

Deionized Water

pH meter

Procedure:

Dissolve an appropriate amount of disodium maleate in deionized water to achieve a final

concentration of 0.1 M.

Monitor the pH of the solution using a calibrated pH meter. The initial pH will be alkaline.[1][8]

Slowly titrate the solution with 0.1 M HCl while stirring continuously.[8]

Continue adding HCl until the desired pH (e.g., pH 6.0) is reached.

Bring the solution to the final desired volume with deionized water.
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Workflow for Maleate Buffer Preparation
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A workflow diagram for preparing a disodium maleate buffer.
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Enzyme Inhibition Studies
Disodium maleate is a known inhibitor of fumarate hydratase, an enzyme in the Krebs (citric

acid) cycle.[1] This inhibitory action allows researchers to study the metabolic consequences of

disrupting this crucial pathway, which has implications for cancer research.[1]

Inhibition of Fumarate Hydratase by Disodium Maleate
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The inhibitory effect of disodium maleate on the Krebs cycle.

Pharmaceutical Formulations
In the development of pharmaceuticals, disodium maleate serves as an excipient. Its high

water solubility and ability to interact with active pharmaceutical ingredients can enhance the

solubility and bioavailability of poorly soluble drugs.[1] Furthermore, it may be used to modulate

drug release profiles in controlled-release formulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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